2-(2,6-Dichlorophenyl)ethanimidamide hydrochloride
Overview
Description
“2-(2,6-Dichlorophenyl)ethanimidamide hydrochloride” is a chemical compound with the CAS Number: 175276-76-3 . It has a molecular weight of 239.53 and is typically stored at room temperature . The compound is usually in the form of a powder .
Molecular Structure Analysis
The IUPAC name for this compound is “2-(2,6-dichlorophenyl)ethanimidamide hydrochloride” and its InChI code is "1S/C8H8Cl2N2.ClH/c9-6-2-1-3-7(10)5(6)4-8(11)12;/h1-4H,11-12H2;1H" . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound is a powder and is stored at room temperature . It has a molecular weight of 239.53 .Scientific Research Applications
Environmental Pollution Treatment
Removal of Toxic Pollutants from Wastewater : Research has explored the use of immobilized enzymes for removing chlorinated phenol pollutants from wastewater. For instance, immobilized horseradish peroxidase has been applied to degrade 2,4-dichlorophenol, demonstrating significant pollutant removal efficiency. This method shows potential for application in treating water contaminated with chlorinated compounds similar to "2-(2,6-Dichlorophenyl)ethanimidamide hydrochloride" (Wang et al., 2015).
Photoinduced Transformation Processes : The study of photoinduced reactions of dichlorophenols under UV irradiation presents a method for the degradation of chlorophenols in the presence of nitrate, suggesting a pathway for environmental remediation of chlorinated organic pollutants (Vione et al., 2007).
Material Science and Chemical Synthesis
Development of Novel Chemical Compounds : The synthesis of new compounds with potential biological activity, such as inhibitors for enzymes involved in resistance to anticancer treatments, is a vital area of research. For instance, the synthesis and crystal structure analysis of oximino(2,6-dichlorophenyl)acetonitrile show its potential as a potent inhibitor, which could suggest similar applications for related compounds (Amankrah et al., 2021).
Synthesis and Reactivity of Cyclopalladated Derivatives : Research into the reactivity of cyclopalladated derivatives of compounds similar to "2-(2,6-Dichlorophenyl)ethanimidamide hydrochloride" contributes to our understanding of complex chemical synthesis processes and potential applications in catalysis (Albert et al., 2011).
Biocatalysis for Chiral Synthesis : The use of specific bacterial strains for the biocatalysis of chlorinated compounds into chiral intermediates demonstrates the potential for environmentally friendly production of pharmaceuticals. This approach highlights the versatility of biotransformation methods in synthesizing complex molecules (Miao et al., 2019).
Safety and Hazards
The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It may cause skin irritation, serious eye irritation, and respiratory irritation. It is also harmful if swallowed, in contact with skin, or if inhaled . Safety measures include washing thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2-(2,6-dichlorophenyl)ethanimidamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8Cl2N2.ClH/c9-6-2-1-3-7(10)5(6)4-8(11)12;/h1-3H,4H2,(H3,11,12);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNPZJFKKDYCULJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CC(=N)N)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9Cl3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00507004 |
Source
|
| Record name | (2,6-Dichlorophenyl)ethanimidamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00507004 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,6-Dichlorophenyl)ethanimidamide hydrochloride | |
CAS RN |
175276-76-3 |
Source
|
| Record name | (2,6-Dichlorophenyl)ethanimidamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00507004 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 175276-76-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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